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Compound of Interest

Compound Name: (1R,2R)-2-PCCA hydrochloride

Cat. No.: B15604148

Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

preparation of (1R,2R)-2-PCCA hydrochloride stock solutions for experimental use. This

document provides detailed protocols and critical data for ensuring accuracy and reproducibility

in studies involving this potent GPR88 agonist.

Application Notes
(1R,2R)-2-PCCA hydrochloride is a selective and potent agonist for the G protein-coupled

receptor 88 (GPR88), an orphan receptor highly expressed in the striatum.[1][2] It is the more

active diastereomer of 2-PCCA, being approximately 5-fold more potent than its (1S,2S)

counterpart.[3][4] The compound functions by activating GPR88, which couples to Gαi proteins

to inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4][5]

Due to its role in modulating striatal function, (1R,2R)-2-PCCA is a valuable tool for

investigating the physiological functions of GPR88 and its potential as a therapeutic target for

neurological and psychiatric disorders.

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. This guide outlines the necessary protocols for preparing solutions for

both in vitro and in vivo applications, along with essential data on solubility and stability.
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Quantitative Data Summary
The following table summarizes the key quantitative information for (1R,2R)-2-PCCA
hydrochloride.

Parameter Value

CAS Number 1609563-71-4

Molecular Formula C₃₀H₃₈N₂O₂ · HCl

Molecular Weight 529.1 g/mol

EC₅₀ (Cell-free assay) 3 nM[1][2][6]

EC₅₀ (Cell-based assay)
603 nM (in HEK293 cells expressing human

GPR88)[1][2][6]

Solubility (In Vitro)
DMSO: ≥ 50 mg/mL (94.60 mM) Water: 20

mg/mL (40.64 mM)

Solubility (In Vivo)
≥ 2.5 mg/mL in vehicles such as 10% DMSO +

40% PEG300 + 5% Tween-80 + 45% Saline[1]

Stock Solution Storage

-80°C for up to 6 months; -20°C for up to 1

month.[1][6] It is recommended to store under

nitrogen and avoid repeated freeze-thaw cycles.

GPR88 Signaling Pathway
(1R,2R)-2-PCCA hydrochloride activates the GPR88 receptor, which is coupled to an

inhibitory G protein (Gαi). This activation inhibits adenylyl cyclase, which in turn reduces the

production of cyclic AMP (cAMP) from ATP.
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Caption: GPR88 signaling pathway activated by (1R,2R)-2-PCCA.

Experimental Protocols
Protocol 1: Preparation of 10 mM Stock Solution in
DMSO (In Vitro)
This protocol describes the preparation of a 10 mM stock solution of (1R,2R)-2-PCCA
hydrochloride in dimethyl sulfoxide (DMSO), suitable for most in vitro cell-based assays.

Materials:

(1R,2R)-2-PCCA hydrochloride powder

Anhydrous/molecular sieve-dried DMSO (newly opened bottle recommended as the

compound is hygroscopic)[1]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Procedure:

Pre-weighing Preparation: Allow the vial of (1R,2R)-2-PCCA hydrochloride to equilibrate to

room temperature for at least 15-20 minutes before opening to prevent condensation of

moisture.

Calculation: Determine the required volume of DMSO to add for a 10 mM concentration.

Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol ))

For 1 mg of compound:

Volume (L) = 0.001 g / (0.010 mol/L * 529.1 g/mol ) = 0.000189 L = 189 µL

Weighing: Carefully weigh the desired amount of (1R,2R)-2-PCCA hydrochloride powder

(e.g., 1 mg) and place it into a sterile vial.

Dissolution: Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 189

µL for 1 mg) to the vial containing the powder.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If dissolution is slow, brief sonication in an ultrasonic water bath can be

applied.[1] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][6]

Protocol 2: Preparation of Dosing Solution for In Vivo
Studies
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This protocol provides an example of preparing a dosing solution in a common vehicle for

animal administration (e.g., intraperitoneal injection).

Materials:

10 mM (1R,2R)-2-PCCA hydrochloride stock solution in DMSO (from Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile conical tubes or vials for mixing

Procedure (to prepare 1 mL of vehicle with 1 mg/mL final concentration):

Vehicle Composition: The final vehicle will be 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline.[1]

Calculate Required Stock: To achieve a final concentration of 1 mg/mL (approx. 1.89 mM),

you will need 1 mg of the compound per 1 mL of vehicle.

From a 10 mM DMSO stock (5.29 mg/mL), you will need: Volume = 1 mg / 5.29 mg/mL =

189 µL.

Note: The volume of the stock solution will contribute to the final 10% DMSO volume.

Mixing Steps: In a sterile tube, add the components in the following order, mixing well after

each addition:

Add 400 µL of PEG300.

Add 189 µL of the 10 mM DMSO stock solution.

Add 50 µL of Tween-80. Mix thoroughly.

Add 361 µL of sterile saline to reach a final volume of 1 mL.
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Final Mixing: Vortex the solution until it is clear and homogenous. A clear solution should be

obtained.[1]

Use: It is highly recommended to prepare this dosing solution fresh on the day of use.[6] Do

not store complex vehicle formulations for extended periods.

Stock Solution Preparation Workflow
The following diagram illustrates the general workflow for preparing a stock solution of

(1R,2R)-2-PCCA hydrochloride.
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Caption: Workflow for preparing (1R,2R)-2-PCCA hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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